2-((1-ethyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[1-ethyl-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C21H23N3OS/c1-4-24-19(17-9-5-15(2)6-10-17)13-22-21(24)26-14-20(25)23-18-11-7-16(3)8-12-18/h5-13H,4,14H2,1-3H3,(H,23,25)
• InChI Key: CFDMYCSFDAUSGT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CN=C1SCC(=O)NC2=CC=C(C=C2)C)C3=CC=C(C=C3)C
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol

Description

2-((1-ethyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide, also known as ET1, is a compound that has been extensively studied for its potential use in the field of medicinal chemistry. This compound belongs to the imidazole class of compounds, which are known for their diverse biological activities.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research has demonstrated the synthesis and characterization of pyrazole-acetamide derivatives leading to the formation of coordination complexes with Co(II) and Cu(II) ions. These complexes have been shown to exhibit significant antioxidant activity, suggesting potential applications in developing novel antioxidants for therapeutic or industrial applications (Chkirate et al., 2019).

Heterocyclic Syntheses

Thioueido-acetamides have been used as starting materials for the synthesis of various heterocycles in one-pot cascade reactions, highlighting their utility in organic synthesis for creating diverse and complex molecular structures with high atom economy (Schmeyers & Kaupp, 2002).

Glutaminase Inhibitors

A series of analogs related to bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide have been synthesized and evaluated as potent glutaminase inhibitors. This research could point towards the compound's potential application in targeting cancer metabolism or other diseases where glutaminase activity is implicated (Shukla et al., 2012).

Insecticidal Properties

Newly synthesized heterocycles incorporating a thiadiazole moiety have shown insecticidal activities against the cotton leafworm, Spodoptera littoralis. This suggests potential applications in agricultural chemistry for pest control strategies (Fadda et al., 2017).

Corrosion Inhibition

The electrochemical behavior of compounds containing imidazoline structures has been studied, showing good corrosion inhibition efficiency in acid media. This indicates potential applications in protecting metals and alloys from corrosion in industrial settings (Cruz et al., 2004).